JWH 412 JWH 412 JWH 412 is a positional isomer of AM2201 (Item No. 10707) that was identified in the ‘herbal mixture’ XoXo. The substitution of hydrogen against fluorine in the 4-position of the naphthyl moiety enhances the binding affinity to the central cannabinoid (CB1) receptor compared to the unsubstituted JWH 018. JWH 412 demonstrates Ki values of 7.2 and 3.2 nM at CB1 and peripheral CB2 receptors, respectively. This product is intended for research and forensic purposes.
Brand Name: Vulcanchem
CAS No.: 1364933-59-4
VCID: VC0121719
InChI: InChI=1S/C24H22FNO/c1-2-3-8-15-26-16-21(19-11-6-7-12-23(19)26)24(27)20-13-14-22(25)18-10-5-4-9-17(18)20/h4-7,9-14,16H,2-3,8,15H2,1H3
SMILES: CCCCCN1C=C(C2=CC=CC=C21)C(=O)C3=CC=C(C4=CC=CC=C43)F
Molecular Formula: C24H22FNO
Molecular Weight: 359.444

JWH 412

CAS No.: 1364933-59-4

Reference Standards

VCID: VC0121719

Molecular Formula: C24H22FNO

Molecular Weight: 359.444

JWH 412 - 1364933-59-4

CAS No. 1364933-59-4
Product Name JWH 412
Molecular Formula C24H22FNO
Molecular Weight 359.444
IUPAC Name (4-fluoronaphthalen-1-yl)-(1-pentylindol-3-yl)methanone
Standard InChI InChI=1S/C24H22FNO/c1-2-3-8-15-26-16-21(19-11-6-7-12-23(19)26)24(27)20-13-14-22(25)18-10-5-4-9-17(18)20/h4-7,9-14,16H,2-3,8,15H2,1H3
Standard InChIKey HDWMKVHXWFNFQW-UHFFFAOYSA-N
SMILES CCCCCN1C=C(C2=CC=CC=C21)C(=O)C3=CC=C(C4=CC=CC=C43)F
Appearance Assay:≥98%A crystalline solid
Description JWH 412 is a positional isomer of AM2201 (Item No. 10707) that was identified in the ‘herbal mixture’ XoXo. The substitution of hydrogen against fluorine in the 4-position of the naphthyl moiety enhances the binding affinity to the central cannabinoid (CB1) receptor compared to the unsubstituted JWH 018. JWH 412 demonstrates Ki values of 7.2 and 3.2 nM at CB1 and peripheral CB2 receptors, respectively. This product is intended for research and forensic purposes.
Synonyms (4-Fluoro-1-naphthalenyl)(1-pentyl-1H-indol-3-yl)-methanone
PubChem Compound 71454236
Last Modified Nov 11 2021
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